Cas no 1805532-84-6 (3-Bromo-5-fluoro-2-(fluoromethyl)phenol)

• Product Name: 3-Bromo-5-fluoro-2-(fluoromethyl)phenol
• CAS No: 1805532-84-6
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4977012
• Update Time: 2025-11-02

3-Bromo-5-fluoro-2-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-6-1-4(10)2-7(11)5(6)3-9/h1-2,11H,3H2
• InChI Key： PYLUUGROIIGHJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CF)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-fluoro-2-(fluoromethyl)phenol

Recent Advances in the Application of 3-Bromo-5-fluoro-2-(fluoromethyl)phenol (CAS: 1805532-84-6) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-fluoro-2-(fluoromethyl)phenol (CAS: 1805532-84-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its utility in the construction of fluorinated aromatic scaffolds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This research brief consolidates the latest findings on the applications, synthetic methodologies, and pharmacological potential of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-5-fluoro-2-(fluoromethyl)phenol as a precursor in the synthesis of potent kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to incorporate this building block into pyrazole-based compounds, yielding derivatives with significant activity against EGFR mutants. The presence of both bromo and fluoro substituents in the phenol ring was found to be crucial for maintaining optimal binding affinity, with the fluoromethyl group contributing to improved cell membrane permeability.

In the field of positron emission tomography (PET) tracer development, a team from MIT reported the successful incorporation of 1805532-84-6 into novel radioligands targeting neurodegenerative disease biomarkers. The compound's ability to undergo efficient radiofluorination at the fluoromethyl position while maintaining the bromo substituent for further functionalization makes it particularly valuable for creating diverse molecular probes. Their findings, published in ACS Chemical Neuroscience, showed that derivatives of this phenol exhibited excellent blood-brain barrier penetration and specific binding to tau protein aggregates.

Recent synthetic innovations have focused on improving the scalability and sustainability of 3-Bromo-5-fluoro-2-(fluoromethyl)phenol production. A Green Chemistry publication detailed an electrochemical bromination protocol that achieves higher regioselectivity for the 3-position compared to traditional methods, while reducing hazardous waste generation by 60%. This advancement addresses one of the key challenges in working with this compound - the control of bromination position when multiple aromatic positions are available for substitution.

Pharmacological studies have revealed unexpected benefits of structural analogs derived from 1805532-84-6. Research from the University of Tokyo identified a series of antimicrobial agents where the unique substitution pattern of this phenol contributed to both antibacterial activity against Gram-positive pathogens and reduced cytotoxicity toward mammalian cells. The presence of the fluoromethyl group was particularly important for disrupting bacterial cell wall biosynthesis without interfering with human metabolic pathways.

Looking forward, the versatility of 3-Bromo-5-fluoro-2-(fluoromethyl)phenol continues to inspire new applications. Current clinical trials include its derivatives as potential treatments for resistant cancers and as imaging agents for cardiovascular diseases. The compound's unique combination of substituents provides multiple handles for further chemical modification, making it a valuable scaffold for drug discovery programs targeting increasingly challenging biological targets.